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Compound of Interest

Compound Name: Decanoic acid-d5

Cat. No.: B12410158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decanoic acid-d5 is the deuterated form of decanoic acid, a medium-chain saturated fatty

acid. In scientific research, it serves as a crucial internal standard for the accurate

quantification of its non-deuterated counterpart in various biological matrices. Its near-identical

physicochemical properties to endogenous decanoic acid allow it to mimic the behavior of the

analyte during sample preparation and analysis, thereby correcting for variability and

enhancing the precision of measurements. This technical guide provides an in-depth overview

of the properties of decanoic acid-d5, detailed experimental protocols for its use, and insights

into the signaling pathways of its non-deuterated analogue.

Core Data Presentation
The following tables summarize the key quantitative data for Decanoic acid-d5 and its non-

deuterated form.

Property Value

CAS Number 1219803-00-5[1]

Molecular Formula C₁₀H₁₅D₅O₂

Molecular Weight 177.30 g/mol
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Property Value

CAS Number 334-48-5[2][3][4][5][6][7]

Molecular Formula C₁₀H₂₀O₂[3][6][8][9]

Molecular Weight 172.26 g/mol [3][4][6][7][8][10]

Melting Point 31.5 °C[8][11]

Boiling Point 268-270 °C[12]

Density 0.88 g/cm³[12]

Solubility
Insoluble in water; soluble in alcohols and

ethers.[12]

Experimental Protocols
The accurate quantification of decanoic acid in biological samples is critical for studying its role

in various physiological and pathological processes. The use of Decanoic acid-d5 as an

internal standard is integral to reliable liquid chromatography-tandem mass spectrometry (LC-

MS/MS) methods.

General Workflow for Quantification of Decanoic Acid
using Decanoic Acid-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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